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Compound Name: 5-Hydroxynicotinic acid

Cat. No.: B121310

Audience: Researchers, scientists, and drug development professionals.

Introduction: 5-Hydroxynicotinic acid (5-HNA), also known as 5-hydroxy-3-pyridinecarboxylic
acid, is a versatile heterocyclic ligand in coordination chemistry. Its structure, featuring a
pyridine ring, a carboxylic acid group, and a hydroxyl group, allows for multiple coordination
modes with metal ions.[1] This versatility makes it a valuable building block for the synthesis of
coordination polymers, metal-organic frameworks (MOFs), and discrete molecular complexes
with diverse applications in catalysis, materials science, and medicine.[1] The presence of both
hard (oxygen) and borderline (nitrogen) donor atoms facilitates the formation of stable
complexes with a wide range of metal ions, including transition metals.[1]

These application notes provide an overview of the coordination chemistry of 5-
hydroxynicotinic acid, including synthetic protocols for its metal complexes, structural data,
and potential applications.

Data Presentation
Crystallographic Data for a Zn(ll)-5-Hydroxynicotinate
Coordination Polymer

A three-dimensional coordination polymer, [Zn(CeHaNO3)2]n, has been synthesized using 5-
hydroxynicotinic acid as the ligand. The Zn(ll) ion is in a distorted tetrahedral coordination
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environment, bound to two carboxylate oxygen atoms and two pyridine nitrogen atoms from

four different 5-hydroxynicotinate ligands.[1]

Parameter Value
Crystal System Monoclinic
Space Group P2i/c

a (R) 9.4299 (6)

b (A) 10.5453 (7)
c (A 12.6914 (8)
B (°) 104.640 (7)
Volume (A3) 1221.07 (14)
z 4

Table 1: Crystallographic data for [Zn(CeHaNO3)2]n.[1]

Bond Length (A) Angle Degree (°)
Zn—01 1.954 (2) 01—Zn—03 110.32 (8)
Zn—O03 1.961 (2) 01—Zn—N1 111.45 (8)
Zn—N1 2.036 (2) 03—Zn—N1 104.97 (8)
Zn—N2 2.052 (2) 0O1—Zn—N2 106.80 (8)
03—2Zn—N2 114.28 (8)

N1—Zn—N2 109.11 (8)

Table 2: Selected bond lengths and angles for the coordination sphere of the Zn(ll) ion in

[Zn(CeHaNO3)2]n.[1]
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Catalytic Performance of a Pbh(ll)-5-Hydroxynicotinate
Coordination Polymer

A coordination polymer of Pb(ll) with 5-hydroxynicotinic acid has been shown to be an
effective heterogeneous catalyst for the Knoevenagel condensation reaction. The reaction
between benzaldehyde and malononitrile was investigated.

. Temperature ) .
Catalyst Reaction Solvent 0) Time (h) Yield (%)
Benzaldehyd
Pb(I1)-5-HNA
e+ Ethanol 80 1 up to 100
Polymer .
Malononitrile

Table 3: Catalytic activity of a Pb(Il)-5-hydroxynicotinate coordination polymer in the
Knoevenagel condensation.

Experimental Protocols
Protocol 1: Hydrothermal Synthesis of a Co(ll)-5-
Hydroxynicotinate Coordination Polymer

This protocol is adapted from the synthesis of similar transition metal carboxylate complexes
and is designed to yield crystalline coordination polymers.[2]

Materials:

5-Hydroxynicotinic acid (5-HNA)

Cobalt(ll) nitrate hexahydrate (Co(NO3)2:-6H20)

Sodium hydroxide (NaOH)

Ammonia solution

Deionized water
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e 25 mL Teflon-lined stainless steel autoclave

Procedure:

In a beaker, dissolve 0.8 mmol (0.1113 g) of 5-hydroxynicotinic acid and 0.4 mmol (0.1164
g) of cobalt(ll) nitrate hexahydrate in 15 mL of deionized water.

o Adjust the pH of the solution to approximately 5 using a dilute sodium hydroxide solution
and/or ammonia solution.

e Stir the mixture for 20 minutes at room temperature.

o Transfer the resulting solution to a 25 mL Teflon-lined stainless steel autoclave.

o Seal the autoclave and heat it in an oven at 170 °C for 72 hours.

o After 72 hours, cool the autoclave slowly to room temperature at a rate of 5 °C/h.

o Collect the resulting pink crystals by filtration, wash with deionized water and ethanol, and air
dry.

Protocol 2: Solvothermal Synthesis of a Cu(ll)-5-
Hydroxynicotinate-Ethylenediamine Polymer

This protocol describes the synthesis of a mixed-ligand copper(ll) coordination polymer, {{Cu(5-
HNAH)2(en)]-2H20}n.[3]

Materials:

» 5-Hydroxynicotinic acid (5-HNA)

Copper(ll) chloride dihydrate (CuClz-2H20)

Ethylenediamine (en)

Ethanol

Sodium hydroxide (NaOH) solution (0.1 mol/L)
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e Hydrochloric acid (HCI) solution (0.1 mol/L)

o Teflon-lined stainless steel autoclave

Procedure:

Dissolve 0.0139 g (0.1 mmol) of 5-hydroxynicotinic acid and 0.0341 g (0.2 mmol) of
copper(ll) chloride dihydrate in 5 mL of ethanol.

e Add a stoichiometric amount of ethylenediamine.

e Adjust the pH of the solution to 6.5 using 0.1 mol/L NaOH and 0.1 mol/L HCI as needed.
 Stir the solution for 30 minutes.

» Transfer the solution to a Teflon-lined stainless steel autoclave.

» Heat the autoclave at 110 °C for 24 hours.

e Cool the autoclave to room temperature.

o Collect the blue-purple crystals by filtration, wash with ethanol, and air dry.

Protocol 3: Characterization of Coordination Polymers

X-ray Diffraction (XRD): Single-crystal XRD is used to determine the crystal structure, including
unit cell parameters, space group, and atomic coordinates. Powder XRD (PXRD) is employed
to confirm the phase purity of the bulk material.

Fourier-Transform Infrared (FT-IR) Spectroscopy: FT-IR spectroscopy is used to confirm the
coordination of the 5-hydroxynicotinic acid ligand to the metal center. Key vibrational bands
to monitor include:

o The C=0 stretching vibration of the carboxylic acid group, which typically shifts to a lower
frequency upon coordination.

e The O-H stretching vibrations of the hydroxyl group and any coordinated water molecules.
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e The C=N and C=C stretching vibrations of the pyridine ring, which may shift upon
coordination of the nitrogen atom.

e The appearance of new low-frequency bands corresponding to M-O and M-N vibrations.

Thermogravimetric Analysis (TGA): TGA is used to assess the thermal stability of the
coordination polymers and to determine the presence of coordinated or lattice solvent
molecules. The analysis is typically performed under a nitrogen or air atmosphere with a

constant heating rate.

Visualizations
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Reactants:
- 5-Hydroxynicotinic Acid
- Metal Salt (e.g., Co(NOs)2)
- Solvent (e.g., Water/Ethanol)

Reaction Conditions:
- Hydrothermal/Solvothermal
- Controlled pH
- Temperature & Time

Filtration, Washing, Drying T

Crude Product

- Single-Crystal XRD
- Powder XRD
- FT-IR Spectroscopy

- Thermogravimetric Analysis (TGA)

[ Isolation & Purification )

i

Characterization

Purified Crystals

Characterized Material

Application Evaluation

Catalysis:
- Knoevenagel Condensation
- Oxidation Reactions

Materials Science:
- Gas Adsorption
- Luminescence

Synthesis of 5-HNA Metal Complex

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis, characterization, and application of 5-HNA

metal complexes.
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Caption: Factors influencing the structure and application of 5-HNA coordination polymers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Acid in Coordination Chemistry]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b121310#5-hydroxynicotinic-acid-as-a-ligand-in-
coordination-chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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